Cas no 2660253-92-7 ((3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol)

• Product Name: (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol
• CAS No: 2660253-92-7
• MF: C₁₀H₁₅FN₄O
• MW: 226.25
• CID: 5096371
• PubChem ID: 156550425
• Update Time: 2025-05-22

(3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-(4-amino-2-pyrimidinyl)-3-fluoro-3-methyl-, (3S,4R)-
• SCHEMBL23593446
• (3S,4R)-1-(4-Aminopyrimidin-2-yl)-3-fluoro-3-methylpiperidin-4-ol
• 2660253-92-7
• F89785
• (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol
• PS-19470

• Inchi： 1S/C10H15FN4O/c1-10(11)6-15(5-3-7(10)16)9-13-4-2-8(12)14-9/h2,4,7,16H,3,5-6H2,1H3,(H2,12,13,14)/t7-,10+/m1/s1
• InChI Key： VOQUXWJRSPKSKC-XCBNKYQSSA-N
• SMILES： N1(C2=NC=CC(N)=N2)CC[C@@H](O)[C@](F)(C)C1

Computed Properties

• Exact Mass: 226.12298928g/mol
• Monoisotopic Mass: 226.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.3Ų

Additional information on (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol

Exploring the Potential of (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol (CAS No. 2660253-92-7) in Modern Drug Discovery

The compound (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol (CAS No. 2660253-92-7) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This chiral molecule, characterized by its fluorinated piperidine core and aminopyrimidine moiety, represents a promising scaffold for the development of novel bioactive agents. Researchers are particularly interested in its stereospecificity, as the (3S,4R) configuration often confers distinct pharmacological properties compared to its stereoisomers.

In the context of current drug discovery trends, this compound aligns with the growing demand for fluorine-containing pharmaceuticals. The strategic incorporation of fluorine atoms, as seen in the 3-fluoro-3-methyl group, can significantly enhance a molecule's metabolic stability, membrane permeability, and target binding affinity. These attributes make CAS No. 2660253-92-7 particularly relevant for researchers investigating kinase inhibitors or central nervous system (CNS) therapeutics, areas where fluorine substitution has demonstrated remarkable success in clinical candidates.

The 4-aminopyrimidin-2-yl component of this molecule deserves special consideration, as this heterocyclic system frequently appears in ATP-competitive inhibitors. Many researchers are exploring whether this structural feature could enable selective protein kinase modulation, a hot topic in oncology and inflammatory disease research. Computational modeling studies suggest that the compound's unique three-dimensional arrangement might allow for novel binding interactions with certain kinase domains, potentially addressing the challenge of drug resistance in targeted therapies.

From a synthetic chemistry perspective, the preparation of (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol presents interesting challenges that have sparked methodological innovations. The stereocontrol required for the piperidin-4-ol moiety, combined with the introduction of the fluoro-methyl group, has led to the development of novel asymmetric synthesis and fluorination techniques. These advancements contribute to the broader field of stereoselective synthesis, a critical area for modern pharmaceutical manufacturing.

Recent patent literature indicates growing commercial interest in compounds structurally related to CAS No. 2660253-92-7, particularly for applications in neurological disorders and metabolic diseases. The molecule's potential to cross the blood-brain barrier, combined with its hydrogen-bonding capacity from both the hydroxyl and amino groups, makes it an attractive candidate for CNS drug development. This aligns with current industry focus on addressing unmet medical needs in neurodegenerative conditions.

Quality control and analytical characterization of (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol require sophisticated techniques due to its chiral nature and potential for polymorphism. Advanced methods such as chiral HPLC, X-ray crystallography, and 19F NMR spectroscopy are typically employed to ensure the compound's stereochemical purity and correct identification. These analytical challenges reflect broader trends in pharmaceutical analysis, where structure elucidation of complex molecules remains a critical focus area.

As the pharmaceutical industry continues to emphasize molecular complexity and three-dimensionality in drug design, compounds like 2660253-92-7 serve as valuable case studies. The integration of multiple functional groups - including the basic amino pyrimidine, fluorine atom, and hydroxyl group - within a constrained ring system offers lessons in molecular property optimization. These insights are particularly relevant for researchers working on fragment-based drug discovery and property-driven design approaches.

The environmental fate and green chemistry aspects of synthesizing such fluorinated compounds have also become important considerations. Researchers are investigating more sustainable methods for introducing fluorine atoms and developing biodegradable analogues of such structures. This reflects the growing intersection between medicinal chemistry and environmental sustainability in pharmaceutical development.

In conclusion, (3S,4R)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol represents an intriguing subject for both fundamental research and applied pharmaceutical development. Its structural features touch upon several contemporary themes in drug discovery, including fluorine medicinal chemistry, stereochemical control, and multi-target drug design. As research progresses, this compound may serve as a valuable tool for understanding molecular interactions or as a starting point for the development of new therapeutic agents addressing various disease areas.